Cas no 92736-11-3 (diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate))

diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) structure
92736-11-3 structure
Product Name:diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
CAS No:92736-11-3
MF:C20H28N6O6
MW:448.472924232483
CID:998888
PubChem ID:334269
Update Time:2025-04-20

diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) Chemical and Physical Properties

Names and Identifiers

    • diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    • ethyl 2-[6-[(5-ethoxycarbonyl-6-oxo-1H-pyrimidin-2-yl)amino]hexylamino]-6-oxo-1H-pyrimidine-5-carboxylate
    • NSC338693
    • CHEMBL172425
    • NSC-338693
    • Ethyl 2-[(6-{[5-(ethoxycarbonyl)-4-hydroxypyrimidin-2-yl]amino}hexyl)amino]-4-hydroxypyrimidine-5-carboxylate
    • 92736-11-3
    • DTXSID80319041
    • ethyl 2-[6-[(5-ethoxycarbonyl-4-hydroxy-pyrimidin-2-yl)amino]hexylamino]-4-hydroxy-pyrimidine-5-carboxylate
    • Diethyl 2,2'-(hexane-1,6-diylbis(azanediyl))bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    • Inchi: 1S/C20H28N6O6/c1-3-31-17(29)13-11-23-19(25-15(13)27)21-9-7-5-6-8-10-22-20-24-12-14(16(28)26-20)18(30)32-4-2/h11-12H,3-10H2,1-2H3,(H2,21,23,25,27)(H2,22,24,26,28)
    • InChI Key: SENHADHVQLIAAQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OCC)=CN=C(N1)NCCCCCCNC1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

  • Exact Mass: 448.207
  • Monoisotopic Mass: 448.207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 15
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 602.5°C at 760 mmHg
  • Flash Point: 318.2°C
  • Refractive Index: 1.615

diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.